[(1S,3S,5E,8E,11S,12S,13E,17R,21R,23R,25S)-1,11,21,25-tetrahydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-12-yl] (2E,4E)-octa-2,4-dienoate

• Molecular Formula: C45H66O16
• Molecular Weight: 863 g/mol
• IUPAC Name: [(1S,3S,5E,8E,11S,12S,13E,17R,21R,23R,25S)-1,11,21,25-tetrahydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-12-yl] (2E,4E)-octa-2,4-dienoate
• InChI: InChI=1S/C45H66O16/c1-9-10-11-12-13-14-37(49)59-41-29(21-39(51)56-8)20-32-24-35(27(2)46)58-40(52)23-30(47)22-33-25-36(48)43(5,6)44(53,60-33)26-34-18-28(19-38(50)55-7)17-31(57-34)15-16-42(3,4)45(41,54)61-32/h11-16,19,21,27,30-36,41,46-48,53-54H,9-10,17-18,20,22-26H2,1-8H3/b12-11+,14-13+,16-15+,28-19-,29-21+/t27-,30-,31?,32?,33-,34+,35-,36+,41+,44+,45-/m1/s1
• InChI Key: LIPGUSBNMQRYNL-WZYRAJGLSA-N
• Isomeric SMILES: CCC/C=C/C=C/C(=O)O[C@H]1/C(=C/C(=O)OC)/CC2C[C@@H](OC(=O)C[C@@H](C[C@@H]3C[C@@H](C([C@@](O3)(C[C@@H]4C/C(=C\C(=O)OC)/CC(O4)/C=C/C([C@@]1(O2)O)(C)C)O)(C)C)O)O)[C@@H](C)O
• SMILES: CCCC=CC=CC(=O)OC1C(=CC(=O)OC)CC2CC(OC(=O)CC(CC3CC(C(C(O3)(CC4CC(=CC(=O)OC)CC(O4)C=CC(C1(O2)O)(C)C)O)(C)C)O)O)C(C)O
• synonyms: bryostatin 2

Description

[(1S,3S,5E,8E,11S,12S,13E,17R,21R,23R,25S)-1,11,21,25-tetrahydroxy-17-[(1R)-1-hydroxyethyl]-5,13-bis(2-methoxy-2-oxoethylidene)-10,10,26,26-tetramethyl-19-oxo-18,27,28,29-tetraoxatetracyclo[21.3.1.13,7.111,15]nonacos-8-en-12-yl] (2E,4E)-octa-2,4-dienoate is a natural product found in Bugula neritina with data available.

Scientific Research Applications

Inhibitory Effects on Cytochrome P450 Enzymes

A study by Minematsu et al. (2010) examined the inhibitory effects of a complex compound, similar in structure to the requested compound, on CYP3A4/5 enzymes in both in vitro and in vivo settings. The compound exhibited time-dependent and irreversible inhibition of these enzymes, potentially affecting drug metabolism and interactions (Minematsu et al., 2010).

Methodologies in Polyene Synthesis

Ma and Lu (1990) developed a new methodology for synthesizing ω-alkoxy-(2E,4E)-dienoates, ω-oxo-(2E,4E)-dienoates, and similar compounds, demonstrating high yield and stereoselectivity. This methodology is significant for synthesizing polyene compounds and natural products, which are structurally related to the compound (Ma & Lu, 1990).

Asymmetric Synthesis of Bicyclic and Tricyclic Polypropanoates

Marchionni and Vogel (2001) explored the asymmetric synthesis of complicated bicyclic and tricyclic polypropanoates, which are structurally related to the requested compound. Their work provides insights into the synthesis of long-chain and polycyclic polypropanoate fragments, crucial for understanding the synthesis of complex organic structures (Marchionni & Vogel, 2001).

Structure and Conformation of Bicyclooctadiene Systems

Vega et al. (2008) described a series of compounds with the bicyclo[3.3.0]octa-2,6-diene skeleton, focusing on their structure and intramolecular hydrogen bonding. This study is relevant to understanding the conformational properties of similar complex compounds (Vega et al., 2008).